BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 7-Hydroxy
Quetiapine-d8

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: 7-Hydroxy Quetiapine-d8
Cat. No.: B12412725
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Hydroxy Quetiapine-d8 is the deuterated form of 7-Hydroxyquetiapine, a major active
metabolite of the atypical antipsychotic drug Quetiapine. Due to its isotopic labeling, 7-Hydroxy
Quetiapine-d8 serves as an invaluable internal standard for the quantitative analysis of 7-
Hydroxyquetiapine in various biological matrices.[1] Its use in analytical techniques such as
liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass
spectrometry (GC-MS) allows for precise and accurate quantification, which is crucial in
pharmacokinetic studies, therapeutic drug monitoring, and forensic toxicology.[1][2] This guide
provides a comprehensive overview of the technical aspects of 7-Hydroxy Quetiapine-d8,
including its chemical properties, metabolic pathway, synthesis, and detailed experimental
protocols for its application.

Chemical and Physical Properties

A clear distinction between the deuterated and non-deuterated forms of 7-Hydroxy Quetiapine
is essential for its proper application. The key properties are summarized in the table below.
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Property 7-Hydroxy Quetiapine-d8 7-Hydroxyquetiapine
6-[2,2,3,3,5,5,6,6-octadeuterio-
11-[4-[2-(2-
4-[2-(2-
) ] Hydroxyethoxy)ethyl]-1-
Synonyms hydroxyethoxy)ethyl]piperazin-

1-yllbenzo[b][3]

[4]benzothiazepin-2-ol

piperazinyl]dibenzo[b,f][3]
[4]thiazepin-7-ol; 1IC1214227

Molecular Formula

C21H17DsN30O3S

C21H25N303S

Molecular Weight 407.56 g/mol [5] 399.51 g/mol [6]
CAS Number 1185098-57-0[5] 139079-39-3[6]
Appearance White to Light Yellow Solid No data available
3 Chloroform (Slightly), Methanol _
Solubility ) No data available
(Slightly)
Storage -20°C No data available

Metabolism of Quetiapine to 7-Hydroxyquetiapine

Quetiapine undergoes extensive metabolism in the liver, primarily mediated by cytochrome

P450 enzymes. The formation of the active metabolite, 7-Hydroxyquetiapine, is a key pathway.

Understanding this metabolic conversion is critical for interpreting pharmacokinetic data.

The metabolic pathway involves the hydroxylation of the dibenzothiazepine ring of Quetiapine.

This reaction is primarily catalyzed by the CYP2D6 enzyme, with some contribution from

CYP3A4. The resulting metabolite, 7-Hydroxyquetiapine, is pharmacologically active and

contributes to the overall therapeutic effect of Quetiapine.
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CYP2D6 (major)
CYP3A4 (minor)

—— Hydroxylation 7-Hydroxyquetiapine
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l
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End Product:
7-Hydroxy Quetiapine-d8
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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